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Introduction

5-Methylisophthalic acid (5-MIP), also known as uvitic acid, is an aromatic organic compound
with the chemical formula CoHsOa4.[1][2] Structurally, it is characterized by a benzene ring
substituted with two carboxylic acid groups at positions 1 and 3, and a methyl group at position
5.[1] At room temperature, it exists as a white to off-white crystalline solid.[1] First synthesized
in the mid-20th century, 5-MIP has become a valuable building block in polymer chemistry and
materials science, primarily for its role as a ligand in coordination polymers and as a monomer
in the synthesis of specialty resins and polyesters.[1] This document provides an in-depth
review of the research on 5-Methylisophthalic acid, covering its physicochemical properties,
synthesis, applications, and known biological activities. It is intended for researchers, scientists,
and professionals in drug development and materials science.

Physicochemical Properties

5-Methylisophthalic acid is sparingly soluble in water but can be dissolved in other organic
solvents.[1] Its key properties are summarized in the table below.
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Property Value Source(s)
5-methylbenzene-1,3-

IUPAC Name ) o [2]I3]
dicarboxylic acid
Uvitic acid, 5-Methyl-1,3-

Synonyms ) i ] [2][3]
benzenedicarboxylic acid

CAS Number 499-49-0 [11[3114]

Molecular Formula CoHsOa4 [21[3114]

Molecular Weight 180.159 g/mol [3][4]
White to off-white crystalline

Appearance _ [1]
powder/solid

Melting Point 295-303 °C [5]

pKa 3.60 £ 0.10 (Predicted) [1]

Solubility Sparingly soluble in water [1]
PMZBHPUNQNKBOA-

InChl Key [3114]

UHFFFAOYSA-N

Synthesis and Characterization

The primary synthesis of 5-Methylisophthalic acid is not from natural sources but is entirely

synthetic.[1] The most common industrial preparation involves the oxidation of xylene

derivatives or related precursors.[1]

General Synthesis Workflow

The synthesis of 5-MIP typically involves the oxidation of a methyl-substituted aromatic

precursor. This process converts the methyl groups on the ring to carboxylic acid groups while

preserving the desired methyl group at the 5-position.
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Caption: General synthesis workflow for 5-Methylisophthalic acid.

Experimental Protocols

1. Synthesis via Oxidation of 5-Methylisophthalonitrile

This protocol describes a common laboratory-scale synthesis method.[1]

o Materials: 5-methylisophthalonitrile, potassium permanganate (KMnQOa) or nitric acid (HNO3),

water, hydrochloric acid (HCI).

e Procedure:

o Dissolve or suspend 5-methylisophthalonitrile in an aqueous solution.

o Under controlled temperature conditions, slowly add a strong oxidizing agent such as

potassium permanganate.

o Heat the mixture to reflux for several hours to ensure the reaction goes to completion. The

progress can be monitored by techniques like Thin Layer Chromatography (TLC).
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o After the reaction is complete, cool the mixture and filter off any solid byproducts (e.qg.,
manganese dioxide if KMnOa was used).

o Acidify the filtrate with a strong acid like HCI to precipitate the 5-Methylisophthalic acid
product.

o Collect the resulting white solid by filtration, wash with cold water to remove impurities,
and dry under a vacuum.

o Recrystallization from a suitable solvent (e.g., ethanol/water mixture) can be performed for
further purification.

2. HPLC Analysis Method
This protocol outlines a method for the analysis and purification of 5-MIP.[4]
e Column: Newcrom R1 reverse-phase (RP) HPLC column.

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[4]

o Detection: UV detection at a suitable wavelength for aromatic carboxylic acids (e.g., 254
nm).

e Procedure:

o Prepare a standard solution of 5-Methylisophthalic acid of known concentration in the
mobile phase.

o Prepare the sample solution by dissolving the test material in the mobile phase.
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
o Inject the standard solution to determine the retention time and response factor.

o Inject the sample solution.
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o ldentify the 5-MIP peak in the sample chromatogram by comparing its retention time with
that of the standard. Quantify using the peak area. This method is scalable for preparative
separation to isolate impurities.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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